Cas no 1807102-83-5 (4,5-Bis(trifluoromethyl)-2-chlorobenzyl bromide)

• Product Name: 4,5-Bis(trifluoromethyl)-2-chlorobenzyl bromide
• CAS No: 1807102-83-5
• MF: C₉H₄BrClF₆
• MW: 341.475481987
• CID: 4791879
• Update Time: 2023-08-17

4,5-Bis(trifluoromethyl)-2-chlorobenzyl bromide Chemical and Physical Properties

Names and Identifiers

• 4,5-Bis(trifluoromethyl)-2-chlorobenzyl bromide

• Inchi： 1S/C9H4BrClF6/c10-3-4-1-5(8(12,13)14)6(2-7(4)11)9(15,16)17/h1-2H,3H2
• InChI Key： IUKYEYCSPLJZSS-UHFFFAOYSA-N
• SMILES： BrCC1C(=CC(C(F)(F)F)=C(C(F)(F)F)C=1)Cl

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 17
• Rotatable Bond Count: 1
• Complexity: 263
• XLogP3: 4.9
• Topological Polar Surface Area: 0